6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine

• IUPAC Name: 6-methoxy-N-(3-methoxyphenyl)-3-(4-methylphenyl)sulfonylquinolin-4-amine
• InChI: InChI=1S/C24H22N2O4S/c1-16-7-10-20(11-8-16)31(27,28)23-15-25-22-12-9-19(30-3)14-21(22)24(23)26-17-5-4-6-18(13-17)29-2/h4-15H,1-3H3,(H,25,26)
• InChI Key: PWXKLIQUDUGKDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN=C3C=CC(=CC3=C2NC4=CC(=CC=C4)OC)OC
• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol
• CAS No.: 895649-89-5

Description

6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine is a useful research compound. Its molecular formula is C24H22N2O4S and its molecular weight is 434.51. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research on similar compounds, like N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, demonstrates potent apoptosis-inducing capabilities, suggesting potential anticancer applications. These compounds have shown efficacy in cell-based assays and animal models, including human breast cancer and other xenograft models, indicating a promising direction for developing anticancer therapies. The ability to penetrate the blood-brain barrier enhances their therapeutic potential for treating cancers within the central nervous system (Sirisoma et al., 2009).

Fluorescence Labeling Applications

6-Methoxy-4-quinolone derivatives, including those related to 6-methoxy-N-(3-methoxyphenyl)-3-tosylquinolin-4-amine, exhibit strong fluorescence properties, making them valuable in biomedical analysis. These compounds demonstrate strong fluorescence across a wide pH range and are stable under various conditions, suggesting their utility as fluorescent labeling reagents. This characteristic can be particularly beneficial in the development of sensitive detection methods for various biological and chemical analyses (Hirano et al., 2004).

Tubulin Polymerization Inhibition

Compounds structurally related to 6-methoxy-N-(3-methoxyphenyl)-3-tosylquinolin-4-amine, such as methoxy-substituted 3-formyl-2-phenylindoles, have been studied for their ability to inhibit tubulin polymerization, a key process in cell division. This action suggests a potential therapeutic application in cancer treatment, as inhibiting tubulin polymerization can disrupt the mitotic process in cancer cells, leading to cell cycle arrest and apoptosis (Gastpar et al., 1998).